Cas no 1805648-85-4 (2-chloro-3-(methylsulfanyl)benzoic acid)

• Product Name: 2-chloro-3-(methylsulfanyl)benzoic acid
• CAS No: 1805648-85-4
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 4618559
• PubChem ID: 91881195
• Update Time: 2025-06-08

2-chloro-3-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1805648-85-4
• 2-chloro-3-(methylsulfanyl)benzoic acid
• EN300-4373880
• CS-0193036
• 2-chloro-3-(methylthio)benzoic acid
• MFCD22489493
• E92332
• 2-chloro-3-methylsulfanylbenzoic acid

• Inchi： 1S/C8H7ClO2S/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： SPILZNXIVVCKEG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)O)SC

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-chloro-3-(methylsulfanyl)benzoic acid

2-Chloro-3-(Methylsulfanyl)Benzoic Acid: A Comprehensive Overview

2-Chloro-3-(methylsulfanyl)benzoic acid, also known by its CAS number 1805648-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative features a chlorine atom at the 2-position and a methylsulfanyl group at the 3-position on the benzene ring, making it a unique structure with potential applications in drug design and synthesis.

The compound has garnered attention due to its structural properties, which include the presence of electron-withdrawing and electron-donating groups on the aromatic ring. The chlorine atom at the 2-position introduces an electron-withdrawing effect, while the methylsulfanyl group at the 3-position contributes an electron-donating sulfur atom. This combination creates a dynamic interplay of electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of 2-chloro-3-(methylsulfanyl)benzoic acid in various chemical reactions, including coupling reactions and bioisosteric replacements. Its ability to act as a versatile building block in organic synthesis has been highlighted in several research articles. For instance, researchers have demonstrated its utility in constructing complex molecules with potential pharmacological activity, such as inhibitors for certain enzymes or receptors.

In terms of biological activity, preliminary assays have suggested that this compound may exhibit interesting properties, particularly in the context of anti-inflammatory and antioxidant effects. The methylsulfanyl group is known to confer thiol-related reactivity, which can play a role in redox reactions and cellular signaling pathways. These findings underscore the importance of further investigations into its bioavailability and mechanism of action.

The synthesis of 1805648-85-4 has also been optimized in recent years, with chemists developing more efficient routes to prepare this compound on a larger scale. Techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to enhance yield and purity, making it more accessible for research purposes.

In conclusion, 2-chloro-3-(methylsulfanyl)benzoic acid represents a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents or advanced materials.